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Monobutyltin Oxide: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Monobutyltin oxide (MBTO) is an organotin compound with a wide range of industrial

applications.[1] It is an amorphous, white powder that is largely insoluble in water and organic

solvents, but dissolves in bases, alkalis, and mineral acids.[1] This versatile compound is

primarily utilized as a catalyst in various chemical reactions and as a stabilizer in the production

of plastics.[1][2] This technical guide provides an in-depth overview of the chemical structure,

properties, synthesis, applications, and safety considerations of monobutyltin oxide.

Chemical Structure
Monobutyltin oxide is an organometallic compound with the chemical formula C4H10O2Sn.[1]

[3][4] The structure consists of a tin (Sn) atom bonded to one butyl group (-C4H9) and having

oxide and hydroxide functionalities. Its chemical structure can be represented as a polymeric

network where tin atoms are linked by oxygen atoms.
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A summary of the key physicochemical properties of monobutyltin oxide is presented in the

table below.

Property Value References

CAS Number 2273-43-0 [2][3][4]

Molecular Formula C4H10O2Sn [1][2][3][4]

Molecular Weight 208.83 g/mol [2][4]

Appearance
White to off-white amorphous

powder or crystal
[1][2][3]

Melting Point
Decomposes at high

temperature
[4]

Boiling Point > 350 °C [2]

Density 1.46 g/cm³

Solubility in Water
0.317 mg/L at 20 °C

(practically insoluble)

Solubility in Organic Solvents Insoluble [1]

Solubility in Other Solvents
Soluble in bases, alkalis, and

mineral acids
[1]

Vapor Pressure 24.4 Pa at 25 °C

Synthesis of Monobutyltin Oxide
Monobutyltin oxide can be synthesized through several methods. A common laboratory and

industrial-scale synthesis involves the hydrolysis of monobutyltin trichloride.

Experimental Protocol: Synthesis via Hydrolysis of
Monobutyltin Trichloride
This protocol describes a common method for the synthesis of monobutyltin oxide.

Materials:
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Monobutyltin trichloride

Sodium carbonate (Na2CO3)[5]

Ammonia water (20%)

Deionized water

Surfactant (e.g., chitosan modified imidazoline ampholytic surfactant and quaternized

polyvinyl alcohol)[6]

Organic solvent[6]

Procedure:

Prepare a solution of sodium carbonate in deionized water in a reaction vessel.

Add ammonia water to the sodium carbonate solution and heat the mixture to 50 °C with

stirring.

In a separate container, dilute the surfactant with deionized water. Add a portion of this

diluted surfactant to the reaction vessel.

Slowly add monobutyltin trichloride to the reaction mixture.[6]

Maintain the reaction at a constant temperature for a specified period (e.g., 2-4 hours) to

allow for the hydrolysis to complete.[6]

Cool the reaction mixture to room temperature.[6]

Filter the resulting precipitate, which is the crude monobutyltin oxide.[6]

Wash the crude product with deionized water until the filtrate is neutral.[6]

Dry the purified monobutyltin oxide under reduced pressure at 80 °C for 12 hours.[6]

Another synthesis route involves the reaction of tetrabutyltin with tin tetrachloride.[6] This

reaction produces a mixture of monobutyltin trichloride and dibutyltin dichloride, which are then
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separated based on their boiling points.[6] The purified monobutyltin trichloride is then

hydrolyzed under alkaline conditions to yield monobutyltin oxide.

Reactants

Process Product

Monobutyltin Trichloride

Hydrolysis Reaction

Alkaline Solution (e.g., Na2CO3, NH4OH)

Filtration Washing Drying Monobutyltin Oxide

Click to download full resolution via product page

Synthesis workflow for monobutyltin oxide.

Applications of Monobutyltin Oxide
Monobutyltin oxide's primary utility lies in its catalytic activity and stabilizing properties.

Catalyst: It is extensively used as a catalyst in the production of saturated and unsaturated

polyester resins.[3][7] These resins are key components in powder coatings, coil coatings,

insulating varnishes, and gel coats.[3] MBTO is also employed in the synthesis of alkyd

resins, plasticizers, and in esterification and transesterification reactions. A key advantage is

that it becomes incorporated into the final product, eliminating the need for neutralization or

filtration. This can shorten reaction times and allow for lower reaction temperatures.[8]

PVC Stabilizer: Monobutyltin oxide serves as a heat and light stabilizer for polyvinyl

chloride (PVC).[7] It helps to prevent the degradation of PVC when exposed to high

temperatures and UV radiation, thereby extending the lifespan of PVC products.[7]

Chemical Intermediate: It acts as an intermediate in the synthesis of other organotin

compounds.[2][7]

Other Applications: Monobutyltin oxide is also used in the formulation of antifouling paints

and as a biocide in some agricultural applications.[2]
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Key application areas of monobutyltin oxide.

Toxicology and Safety
While monobutyltin oxide has numerous industrial uses, it is important to be aware of its

potential health and environmental effects.
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Aspect Description References

Acute Toxicity

Toxic if swallowed or in contact

with skin.[9] Toxic if inhaled.[9]

LD50 (Intravenous, mouse):

180 mg/kg.[9][10]

Irritation

Causes skin irritation and

serious eye irritation.[9] Not

thought to be a respiratory

irritant, but inhalation of dust

may cause discomfort.[11]

Chronic Effects

Subchronic exposure to

organotin compounds may be

toxic to the central nervous,

immune, and renal systems, as

well as the liver and skin.[11]

Limited evidence suggests that

long-term occupational

exposure may have cumulative

health effects.[11]

Environmental Effects

Very toxic to aquatic life with

long-lasting effects.[10]

Organotin compounds can

persist in the environment and

bioaccumulate.[7][12]

Handling and Safety Precautions:

Use in a well-ventilated area.[9]

Wear appropriate personal protective equipment, including gloves, safety goggles, and a

respirator, to prevent skin contact, eye contact, and inhalation.[9][12]

Avoid creating dust.

Store in a cool, dry, and well-ventilated area away from heat sources and oxidizing agents.[3]
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Proper disposal is crucial to prevent environmental contamination.[7]

Conclusion
Monobutyltin oxide is a commercially significant organotin compound with a well-established

role as a catalyst and stabilizer. Its unique properties make it valuable in the production of a

wide array of polymers and coatings. However, its potential toxicity necessitates strict

adherence to safety protocols during handling and disposal to mitigate risks to human health

and the environment. Further research into the development of safer alternatives continues to

be an area of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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